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Compound of Interest

Compound Name: Methyl isobutyrate

Cat. No.: B031535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of methyl isobutyrate
as a non-polar solvent in chemical reactions. This document includes its physicochemical

properties, safety information, and a detailed protocol for its application in free-radical

polymerization.

Introduction
Methyl isobutyrate (MIB), also known as methyl 2-methylpropanoate, is a colorless liquid with

a characteristic fruity odor.[1][2] It is an ester of isobutyric acid and methanol.[3] While

traditionally used in the flavor and fragrance industry, its properties as a non-polar, aprotic

solvent make it a viable alternative to other organic solvents in various chemical reactions.[4][5]

Its relatively low boiling point and miscibility with many organic solvents offer advantages in

specific synthetic applications.[6][7]

Physicochemical Properties
A summary of the key physical and chemical properties of methyl isobutyrate is presented in

Table 1. This data is essential for its proper handling, use in reactions, and subsequent removal

from reaction mixtures.

Table 1: Physicochemical Properties of Methyl Isobutyrate
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Property Value References

Molecular Formula C5H10O2 [3][6]

Molecular Weight 102.13 g/mol [1][3][6]

Appearance Colorless liquid [1][3]

Odor Fruity, apple-pineapple like [2]

Boiling Point 90-93 °C (at 760 mmHg) [1][6]

Melting Point -84 to -85 °C [6]

Density 0.891 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.384 [1][6]

Flash Point 12 °C (53.6 °F) - closed cup [1]

Solubility in Water Slightly soluble [1][7]

Solubility in Organic Solvents
Miscible with alcohol and

diethyl ether
[6][7]

Vapor Pressure 50.4 mmHg at 25 °C [1]

Safety and Handling
Methyl isobutyrate is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated area, away from sources of ignition.[1] Personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn. For

detailed safety information, always refer to the material safety data sheet (MSDS) provided by

the supplier.

Table 2: Safety Information for Methyl Isobutyrate
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Hazard Statement Precautionary Statement References

H225: Highly flammable liquid

and vapor

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking.

[1]

May cause eye and skin

irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[1]

May cause respiratory tract

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[1]

Application in Free-Radical Polymerization
Methyl isobutyrate can be effectively used as a non-polar, aprotic solvent in free-radical

polymerization reactions. Its inert nature under these conditions and its ability to dissolve

monomers and the resulting polymer (up to a certain molecular weight) make it a suitable

reaction medium. A notable example is the homopolymerization of N-vinyl-2-pyrrolidone (NVP).

Signaling Pathway and Logical Relationships
The following diagram illustrates the logical flow of the decision-making process for utilizing

methyl isobutyrate as a solvent in a chemical reaction.
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Solvent Selection Criteria Methyl Isobutyrate Evaluation

Decision
Reaction Type Non-polar & Aprotic

Reactant/Product Polarity Good Solubilizing Power for Non-polar Species

Required Temperature Boiling Point: 90-93 °C

Safety & Environmental Impact Flammable Liquid

Suitable for Free-Radical Polymerization

Potentially Suitable for other reactions with non-polar reagents

Requires appropriate precautions

Click to download full resolution via product page

Caption: Logical flow for selecting methyl isobutyrate as a solvent.

Experimental Protocol: Free-Radical Polymerization of
N-vinyl-2-pyrrolidone (NVP)
This protocol describes the homopolymerization of N-vinyl-2-pyrrolidone (NVP) using methyl
isobutyrate as the solvent and 2,2'-azobis(2-methylpropionitrile) (AIBN) as the radical initiator.

Materials:

N-vinyl-2-pyrrolidone (NVP), freshly distilled

Methyl isobutyrate (MIB), anhydrous

2,2'-Azobis(2-methylpropionitrile) (AIBN), recrystallized

Argon or Nitrogen gas, high purity

Methanol
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Schlenk flask and line

Magnetic stirrer and stir bar

Thermostatically controlled oil bath

Experimental Workflow Diagram:
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1. Assemble & Purge Apparatus

2. Add Reactants:
NVP, MIB, AIBN

3. Degas Mixture
(Freeze-Pump-Thaw Cycles)

4. Heat to 60 °C under Inert Atmosphere

5. Monitor Reaction (e.g., by gravimetry or NMR)

6. Quench Reaction
(Cooling & exposure to air)

7. Precipitate Polymer in Methanol

8. Isolate & Dry Poly(N-vinyl-2-pyrrolidone)

Click to download full resolution via product page

Caption: Workflow for NVP polymerization in methyl isobutyrate.

Procedure:
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Apparatus Setup: A 100 mL Schlenk flask equipped with a magnetic stir bar is assembled

and dried in an oven. The flask is then connected to a Schlenk line and purged with argon or

nitrogen gas for 15-20 minutes to ensure an inert atmosphere.

Charging the Flask: Under a positive pressure of the inert gas, add the desired amount of N-

vinyl-2-pyrrolidone and methyl isobutyrate to the Schlenk flask. For example, a 1 M

solution can be prepared by dissolving 11.1 g of NVP in a final volume of 100 mL of methyl
isobutyrate.

Initiator Addition: Add the calculated amount of AIBN to the solution. A typical initiator

concentration is 1-2 mol% relative to the monomer.

Degassing: The reaction mixture is thoroughly degassed to remove any dissolved oxygen,

which can inhibit the polymerization. This is achieved by performing at least three freeze-

pump-thaw cycles.

Polymerization: The Schlenk flask is then placed in a preheated oil bath at 60 °C and stirred.

The reaction is allowed to proceed for the desired time, which can range from a few hours to

24 hours, depending on the desired molecular weight and conversion.

Termination: The polymerization is terminated by cooling the reaction mixture to room

temperature and exposing it to air.

Polymer Isolation: The resulting polymer is isolated by precipitation. The viscous reaction

mixture is slowly added to a large volume of a non-solvent, such as methanol, with vigorous

stirring.

Purification and Drying: The precipitated polymer is collected by filtration, washed with fresh

non-solvent, and dried under vacuum at a moderate temperature (e.g., 40-50 °C) to a

constant weight.

Table 3: Example Reagent Quantities for NVP Polymerization
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Reagent
Molar Mass ( g/mol
)

Amount Moles

N-vinyl-2-pyrrolidone

(NVP)
111.14 11.1 g 0.1

Methyl Isobutyrate

(MIB)
102.13 to 100 mL -

AIBN 164.21 0.164 g 0.001

Potential Applications and Advantages
The use of methyl isobutyrate as a non-polar solvent offers several potential advantages:

Alternative to Halogenated Solvents: It can be a suitable replacement for chlorinated

solvents in certain applications, which are often more toxic and environmentally persistent.

Good Solvency for Non-polar Compounds: It can effectively dissolve a range of non-polar

and moderately polar organic compounds.

Ease of Removal: Its relatively low boiling point facilitates its removal from the reaction

mixture by distillation or rotary evaporation.

Application in Polymer Chemistry: As demonstrated, it is a viable solvent for free-radical

polymerization of certain vinyl monomers.

Further research is warranted to explore the full scope of methyl isobutyrate's applicability as

a non-polar solvent in a wider range of organic transformations, including but not limited to,

catalysis and synthesis of fine chemicals and pharmaceutical intermediates. Its performance

should be compared with traditional non-polar solvents like toluene, hexane, and

tetrahydrofuran in various reaction systems to establish its efficacy and potential benefits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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